N-cyclopropyl-3-(2-fluorophenyl)-N-(pyridin-4-ylmethyl)butanamide

• IUPAC Name: N-cyclopropyl-3-(2-fluorophenyl)-N-(pyridin-4-ylmethyl)butanamide
• InChI: InChI=1S/C19H21FN2O/c1-14(17-4-2-3-5-18(17)20)12-19(23)22(16-6-7-16)13-15-8-10-21-11-9-15/h2-5,8-11,14,16H,6-7,12-13H2,1H3
• InChI Key: KZIIEIQPMICGEI-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)N(CC1=CC=NC=C1)C2CC2)C3=CC=CC=C3F
• Molecular Formula: C19H21FN2O
• Molecular Weight: 312.4 g/mol

Description

N-cyclopropyl-3-(2-fluorophenyl)-N-(pyridin-4-ylmethyl)butanamide is a synthetic organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a cyclopropyl group, a fluorophenyl group, and a pyridinylmethyl group attached to a butanamide backbone. The presence of these functional groups imparts distinct chemical and physical properties to the compound, making it a subject of study in medicinal chemistry, pharmacology, and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopropyl-3-(2-fluorophenyl)-N-(pyridin-4-ylmethyl)butanamide typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the cyclopropylamine derivative, which is then reacted with 2-fluorobenzaldehyde to form an intermediate Schiff base. This intermediate undergoes reduction to yield the corresponding amine, which is subsequently acylated with butanoyl chloride to form the final product. The reaction conditions often involve the use of solvents like dichloromethane or tetrahydrofuran, and catalysts such as palladium on carbon or sodium borohydride for reduction steps.

Industrial Production Methods

In an industrial setting, the production of N-cyclopropyl-3-(2-fluorophenyl)-N-(pyridin-4-ylmethyl)butanamide may be scaled up using continuous flow reactors to enhance efficiency and yield. The use of automated systems for precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, ensures consistent product quality. Additionally, purification techniques like recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-cyclopropyl-3-(2-fluorophenyl)-N-(pyridin-4-ylmethyl)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst can convert the compound into its corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the fluorophenyl group, where nucleophiles like hydroxide or amine can replace the fluorine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate in aqueous solution, chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in ether, hydrogen gas with palladium on carbon.

Substitution: Sodium hydroxide in ethanol, ammonia in methanol.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of hydroxyl or amino derivatives.

Scientific Research Applications

N-cyclopropyl-3-(2-fluorophenyl)-N-(pyridin-4-ylmethyl)butanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: Studied for its potential interactions with biological macromolecules, such as proteins and nucleic acids, which can provide insights into its biological activity and potential therapeutic uses.

Medicine: Investigated for its pharmacological properties, including its potential as a drug candidate for treating various diseases. Its unique structure may allow it to interact with specific biological targets, leading to desired therapeutic effects.

Industry: Utilized in the development of specialty chemicals and advanced materials, where its unique properties can be leveraged for specific applications.

Mechanism of Action

The mechanism of action of N-cyclopropyl-3-(2-fluorophenyl)-N-(pyridin-4-ylmethyl)butanamide involves its interaction with specific molecular targets within biological systems. The compound may bind to receptors or enzymes, modulating their activity and leading to downstream effects. For example, it may inhibit or activate certain signaling pathways, resulting in changes in cellular function. The exact molecular targets and pathways involved depend on the specific context of its use and the biological system being studied.

Comparison with Similar Compounds

N-cyclopropyl-3-(2-fluorophenyl)-N-(pyridin-4-ylmethyl)butanamide can be compared with other compounds that have similar structural features or functional groups. Some similar compounds include:

N-cyclopropyl-3-(2-chlorophenyl)-N-(pyridin-4-ylmethyl)butanamide: Similar structure with a chlorine atom instead of fluorine, which may result in different chemical reactivity and biological activity.

N-cyclopropyl-3-(2-fluorophenyl)-N-(pyridin-3-ylmethyl)butanamide: Similar structure with the pyridinyl group attached at a different position, potentially affecting its binding affinity and selectivity for biological targets.

N-cyclopropyl-3-(2-fluorophenyl)-N-(pyridin-4-ylmethyl)pentanamide: Similar structure with an extended carbon chain, which may influence its solubility and pharmacokinetic properties.

The uniqueness of N-cyclopropyl-3-(2-fluorophenyl)-N-(pyridin-4-ylmethyl)butanamide lies in its specific combination of functional groups and their spatial arrangement, which can result in distinct chemical and biological properties compared to its analogs.